Cas no 1895636-32-4 (1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid
• CAS No: 1895636-32-4
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• MDL: MFCD31653087
• CID: 4631102
• PubChem ID: 117318024
• Update Time: 2025-06-08

1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methylphenyl)cyclopentanecarboxylic Acid
• 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid

• MDL： MFCD31653087
• Inchi： 1S/C13H15FO2/c1-9-4-5-10(14)8-11(9)13(12(15)16)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： VDCNWPVFRPAECD-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2C)(C(O)=O)CCCC1

Additional information on 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid

Introduction to 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid (CAS No. 1895636-32-4)

1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1895636-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopentanecarboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro-substituent at the 5-position of the phenyl ring and a methyl group at the 2-position introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation.

The structural features of 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid contribute to its potential utility in drug design. The fluoro group, in particular, is widely recognized for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceutical compounds. In recent years, fluorinated aromatic compounds have been extensively studied due to their enhanced bioavailability and resistance to enzymatic degradation. The incorporation of a fluoro atom into the phenyl ring of this compound may enhance its interactions with biological targets, thereby improving its efficacy as a pharmacological agent.

Moreover, the cyclopentane ring in 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid introduces conformational flexibility, which can be advantageous in optimizing drug-receptor binding. Cyclopentanecarboxylic acids have been reported to exhibit various biological activities, including anti-inflammatory, analgesic, and anticancer properties. The combination of the fluoro-substituted phenyl ring and the cyclopentane moiety suggests that this compound may possess multiple modes of action, making it a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid with biological targets with high accuracy. These studies have highlighted the potential of this compound as a lead molecule for drug discovery. For instance, virtual screening experiments have identified its binding affinity to certain enzyme targets, suggesting its utility in treating metabolic disorders or inflammatory diseases. Additionally, experimental validation through X-ray crystallography has confirmed the structural basis for these interactions, further supporting its therapeutic potential.

The synthesis of 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance yield but also allow for modular modifications, enabling researchers to explore analogues with tailored properties.

In conclusion, 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carboxylic acid (CAS No. 1895636-32-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable scaffold for developing novel therapeutic agents. Further exploration of its biological activities and synthetic pathways will undoubtedly contribute to the advancement of medicinal chemistry and improve patient care.